Cas no 16967-02-5 (Benzene, 1-octyn-1-yl-)
Benzene, 1-octyn-1-yl- structure
Product Name:Benzene, 1-octyn-1-yl-
Benzene, 1-octyn-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-octyn-1-yl-
- 1-PHENYL-1-OCTYNE
- oct-1-ynylbenzene
- 1-Hexyl-2-phenylacetylene
- 1-Octynylbenzene
- 1-phenyl-oct-1-yne
- Benzene,1-octyn-1-yl
- hexylphenylacetylene
- TIMTEC-BB SBB008965
- n-Hexyl phenyl acetylene
- 1-N-HEXYL-2-PHENYLACETYLENE
- 1-PHENYL-1-OCTYNE 97%
- FT-0608228
- oct-1-yn-1-ylbenzene
- 16967-02-5
- 1-Octynylbenzene #
- AKOS015840580
- DTXSID40168734
- (oct-1-yn-1-yl)benzene
- Benzene, 3-octynyl-
-
- Inchi: 1S/C14H18/c1-2-3-4-5-6-8-11-14-12-9-7-10-13-14/h7,9-10,12-13H,2-6H2,1H3
- InChI Key: YVCYLGYUDUYFQZ-UHFFFAOYSA-N
- SMILES: C(CCC#CC1C=CC=CC=1)CCC
Computed Properties
- Exact Mass: 186.14100
- Monoisotopic Mass: 186.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.3
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: Uncertain
- Density: 0.90
- Boiling Point: 277.8°Cat760mmHg
- Flash Point: 117.8°C
- Refractive Index: 1.515
- PSA: 0.00000
- LogP: 4.00850
- Solubility: Uncertain
Benzene, 1-octyn-1-yl- Security Information
- Safety Instruction: S24/25
-
Hazardous Material Identification:
- Safety Term:S24/25
Benzene, 1-octyn-1-yl- Customs Data
- HS CODE:2902909090
- Customs Data:
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
Benzene, 1-octyn-1-yl- Related Literature
-
Sayori Kiyota,Kohei Kamakura,Nobuyuki Komine,Masafumi Hirano Org. Biomol. Chem. 2023 21 3588
-
Sivakalai Mayakrishnan,Yuvaraj Arun,Chandrasekar Balachandran,Nobuhiko Emi,Doraiswamy Muralidharan,Paramasivan Thirumalai Perumal Org. Biomol. Chem. 2016 14 1958
-
G. Marsico,P. Scafato,S. Belviso,S. Superchi RSC Adv. 2020 10 32581
-
Eiji Shirakawa,Daiji Ikeda,Tsubasa Ozawa,Shogo Watanabe,Tamio Hayashi Chem. Commun. 2009 1885
-
Yuan Gao,Xiao Wang,Li Tong,Anjun Qin,Jing Zhi Sun,Ben Zhong Tang Polym. Chem. 2014 5 2309
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